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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
dichloroiodomethane (CHCIl), specifically its boiling point and density. This document details
the established values for these properties and outlines the standard experimental
methodologies used for their determination.

Quantitative Data Summary

The physical properties of dichloroiodomethane are summarized in the table below for easy
reference. These values are critical for a variety of applications, including reaction setup,
purification, and safety protocols.

Property Value Units
Boiling Point 128 - 131 °C
Density 2.422 g/cm3

Experimental Protocols

While specific experimental records for the determination of dichloroiodomethane's physical
properties are not readily available in the public domain, the following sections describe the
standard and widely accepted methodologies that would be employed for such a determination.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, the boiling point is a characteristic physical property. The most
common methods for determining the boiling point of a liquid like dichloroiodomethane are
the Thiele tube method and the distillation method.

1. Thiele Tube Method
This microscale method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,
heating source (e.g., Bunsen burner or hot plate), and a high-boiling point liquid (e.qg.,
mineral oil or silicone oil).

e Procedure:
o A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

o The test tube is attached to a thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

o The entire assembly is placed in a Thiele tube filled with a high-boiling point oil, ensuring
the sample is fully immersed.

o The side arm of the Thiele tube is gently heated, allowing for even heat distribution via
convection currents.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Heating is continued until a steady stream of bubbles is observed.

o The heat source is then removed, and the apparatus is allowed to cool.
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o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

2. Simple Distillation Method

This method is suitable when a larger quantity of the liquid is available and can also serve as a
purification step.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

[¢]

The liquid sample (at least 5 mL) and a few boiling chips are placed in the distillation flask.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser to accurately measure the temperature of the

vapor.
o The liquid is heated to a gentle boil.

o As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then enters the
condenser where it is cooled and collected in the receiving flask.

o The temperature is recorded when it stabilizes during the distillation process. This stable
temperature is the boiling point of the liquid.[1][2][3]

Determination of Density

Density is an intrinsic physical property of a substance, defined as its mass per unit volume.
The density of a liquid can be determined with high accuracy using a pycnometer or more
simply with a graduated cylinder and a balance.

1. Using a Graduated Cylinder and Balance
This method is straightforward and provides a good estimate of density.

o Apparatus: Graduated cylinder, and an electronic balance.
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e Procedure:
o The mass of a clean, dry graduated cylinder is measured and recorded.

o A known volume of the liquid is carefully added to the graduated cylinder. The volume is
read from the bottom of the meniscus.

o The graduated cylinder containing the liquid is reweighed, and the mass is recorded.

o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.

o The density is then calculated by dividing the mass of the liquid by its volume.[4][5][6]
2. Using a Pycnometer (Specific Gravity Bottle)

This method offers higher precision and is the standard for accurate density determination of
liquids.

o Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), electronic balance, and a constant temperature bath.

e Procedure:
o The mass of the clean, dry, and empty pycnometer is accurately determined.

o The pycnometer is filled with the liquid, ensuring no air bubbles are trapped. The stopper
is inserted, and any excess liquid that emerges from the capillary is carefully wiped away.

o The filled pycnometer is weighed to determine the mass of the pycnometer and the liquid.
o The mass of the liquid is calculated by subtraction.

o To determine the exact volume of the pycnometer, the process is repeated with a
reference liquid of known density (e.g., deionized water) at a specific temperature. The
volume is calculated from the mass and known density of the reference liquid.
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o The density of the sample liquid is then calculated by dividing its mass by the determined
volume of the pycnometer.

Visualizations

The following diagrams illustrate the logical relationships in determining the physical properties
discussed.
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Caption: Workflow for Density Calculation.
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Caption: Concept of Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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